Cas no 475272-13-0 (4-Cyanomethoxyphenylboronic acid, pinacol ester)
475272-13-0 structure
Product Name:4-Cyanomethoxyphenylboronic acid, pinacol ester
CAS No:475272-13-0
MF:C14H18BNO3
MW:259.108623981476
MDL:MFCD06795675
CID:828917
PubChem ID:329774428
Update Time:2025-08-04
4-Cyanomethoxyphenylboronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile
- 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
- 4-Cyanomethoxyphenylboronic acid, pinacol ester
- 4-CYANOMETHOXY-PHENYLBORONIC ACID, PINACOL ESTER
- BM347
- AT16994
- 475272-13-0
- 4-Cyanomethoxyphenylboronic acid pinacol ester
- KUWMNVDETFAUDB-UHFFFAOYSA-N
- SCHEMBL480064
- AB29229
- AKOS015960077
- DTXSID80590378
- 4-Cyanomethoxyphenylboronic acid, pinacol ester, AldrichCPR
- MFCD06795675
- [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
- PS-9702
- 4-CYANOMETHOXY-PHENYLBORONIC ACID PINACOL ESTER
- 4-cyanomethoxy-phenylboronic acid pinacol ester, AldrichCPR
- CS-0174780
- [4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-acetonitrile
-
- MDL： MFCD06795675
- Inchi： 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)11-5-7-12(8-6-11)17-10-9-16/h5-8H,10H2,1-4H3
- InChI Key： KUWMNVDETFAUDB-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2)OCC#N)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 259.13800
- Monoisotopic Mass: 259.1379736g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- PSA: 51.48000
- LogP: 1.88818
4-Cyanomethoxyphenylboronic acid, pinacol ester Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
4-Cyanomethoxyphenylboronic acid, pinacol ester Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Cyanomethoxyphenylboronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR361030-1g |
4-Cyanomethoxyphenylboronic acid, pinacol ester |
475272-13-0 | 98% | 1g |
£105.00 | 2025-02-19 | |
| Apollo Scientific | OR361030-5g |
4-Cyanomethoxyphenylboronic acid, pinacol ester |
475272-13-0 | 98% | 5g |
£338.00 | 2025-02-19 | |
| TRC | C981843-100mg |
4-Cyanomethoxyphenylboronic acid, pinacol ester |
475272-13-0 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C981843-250mg |
4-Cyanomethoxyphenylboronic acid, pinacol ester |
475272-13-0 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C981843-500mg |
4-Cyanomethoxyphenylboronic acid, pinacol ester |
475272-13-0 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | C981843-1g |
4-Cyanomethoxyphenylboronic acid, pinacol ester |
475272-13-0 | 1g |
$98.00 | 2023-05-18 | ||
| abcr | AB175403-1 g |
4-Cyanomethoxyphenylboronic acid, pinacol ester; . |
475272-13-0 | 1g |
€133.30 | 2023-05-07 | ||
| abcr | AB175403-5 g |
4-Cyanomethoxyphenylboronic acid, pinacol ester; . |
475272-13-0 | 5g |
€340.80 | 2023-05-07 | ||
| abcr | AB175403-25 g |
4-Cyanomethoxyphenylboronic acid, pinacol ester; . |
475272-13-0 | 25g |
€838.80 | 2023-05-07 | ||
| Ambeed | A156180-250mg |
2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile |
475272-13-0 | 98% | 250mg |
$21.0 | 2024-08-02 |
4-Cyanomethoxyphenylboronic acid, pinacol ester Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
475272-13-0 (4-Cyanomethoxyphenylboronic acid, pinacol ester) Related Products
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- 1147105-68-7(4-Ethoxyphenylboronic Acid Pinacol Ester)
- 936250-18-9(3-Cyanomethoxyphenylboronic acid, pinacol ester)
- 1073353-94-2(3,3'-(Ethane-1,2-diylbis(oxy))bis(3,1-phenylene)diboronic Acid Pinacol Ester)
- 502649-34-5(4-Iso-propoxyphenylboronic Acid Pinacol Ester)
- 1256359-92-8((2-Cyanomethoxy)-4-methoxyphenylboronic acid, pinacol ester)
- 741699-47-8(2-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethan-1-ol)
- 936250-19-0(2-Cyanomethoxyphenylboronic acid, pinacol ester)
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